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Compound of Interest

Compound Name: MS6105

Cat. No.: B12397506

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemical compounds like MS6105 are paramount for ensuring
laboratory safety and environmental protection. MS6105 is a potent and selective lactate
dehydrogenase (LDH) degrader, classified as a Proteolysis Targeting Chimera (PROTAC). Due
to its biological activity, all materials contaminated with MS6105 should be treated as
hazardous chemical waste. This guide provides essential, step-by-step procedures for the safe
disposal of MS6105 and associated materials.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
Personal Protective Equipment (PPE). A thorough risk assessment should be conducted for all
procedures involving MS6105.
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Specifications &
PPE Category Item )
Recommendations

Always wear safety goggles
) ) with side shields. A face shield
Eye/Face Protection Safety Goggles/Shield ) ]
is recommended when there is

a significant risk of splashing.

Nitrile or butyl gloves are
mandatory. Inspect gloves for

Hand Protection Chemical-Resistant Gloves tears before use and change
them immediately if

contaminated.

A fully buttoned, flame-
resistant lab coat is required to
] protect skin and clothing. For
Body Protection Laboratory Coat ) ]
higher-risk procedures, a
chemical-resistant apron may

be necessary.

A respirator may be required
when handling the solid
) ) ) compound to avoid dust
Respiratory Protection Respirator ) ] ]
inhalation or when working
with solutions in poorly

ventilated areas.

Experimental Protocol for Disposal of MS6105

The primary method for the disposal of MS6105 and its related waste is through your
institution's Environmental Health and Safety (EHS) program or a licensed chemical waste
disposal company. Under no circumstances should MS6105 or its contaminated materials be
disposed of in regular trash or down the drain.

Materials:

» Designated hazardous waste containers (for solid and liquid waste)
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e Heavy-duty plastic bags for lining solid waste containers

o Leak-proof, shatter-resistant containers for liquid waste

e Hazardous waste labels

o Personal Protective Equipment (PPE) as specified above
 Inert absorbent material (e.g., vermiculite, sand) for spill cleanup
Procedure:

o Waste Segregation:

o Treat all materials that have come into contact with MS6105 as hazardous waste. This
includes:

Unused or expired MS6105 powder.

Solutions containing MS6105.

Contaminated labware (e.g., pipette tips, centrifuge tubes, vials).

Contaminated consumables (e.g., absorbent paper, wipes).

Contaminated PPE (e.g., gloves, disposable lab coats).
e Solid Waste Collection:
o Place a heavy-duty plastic bag inside a designated solid hazardous waste container.

o Collect all solid waste, including contaminated labware, consumables, and PPE, in this
container.

o Once the container is full, securely seal the plastic bag and then the container lid.

 Liquid Waste Collection:
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o MS6105 is soluble in Dimethyl Sulfoxide (DMSO). All liquid waste containing MS6105 and
DMSO must be collected as hazardous waste.

o Collect all liquid waste in a designated, sealed, and shatter-resistant container.

o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
EHS office.

e Labeling:
o Clearly and accurately label all waste containers. The label should include:

The words "Hazardous Waste".

The full chemical name: "MS6105 (LDH PROTAC Degrader)".

List all constituents, including solvents (e.g., Dimethyl Sulfoxide) and their approximate
concentrations.

The date of accumulation.

The name of the principal investigator or research group.
e Storage:

o Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.

o This area should be well-ventilated, and containers should be stored away from
incompatible materials.

e Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. Follow all institutional and local regulations for hazardous waste
disposal.

Spill Management
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In the event of a spill, evacuate the area and ensure it is well-ventilated. Wearing appropriate
PPE, contain the spill with an inert absorbent material. Collect the absorbed material into a
designated hazardous waste container and decontaminate the spill area. All materials used for

cleanup must also be disposed of as hazardous waste.

MS6105 Disposal Workflow
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Caption: Workflow for the proper disposal of MS6105 waste.
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Signaling Pathway of MS6105 Action

MS6105 functions as a PROTAC, hijacking the cell's natural protein disposal system to
degrade lactate dehydrogenase (LDH).

Lactate Dehydrogenase (LDH) Von Hippel-Lindau (VHL)
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(Target Protein) (E3 Ubiquitin Ligase)
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Click to download full resolution via product page
Caption: Mechanism of MS6105-induced degradation of LDH.
¢ To cite this document: BenchChem. [Proper Disposal of MS6105: A Guide for Laboratory

Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397506#ms6105-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12397506?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

